Cas no 675589-99-8 (3-Bromo-5-(2-(trifluoromethyl)phenyl)pyridine)

3-Bromo-5-(2-(trifluoromethyl)phenyl)pyridine structure
675589-99-8 structure
Product Name:3-Bromo-5-(2-(trifluoromethyl)phenyl)pyridine
CAS No:675589-99-8
MF:C12H7BrF3N
MW:302.089892625809
CID:1034045
PubChem ID:66520515
Update Time:2025-04-20

3-Bromo-5-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-(2-(trifluoromethyl)phenyl)pyridine
    • 3-BROMO-5-(2-TRIFLUOROMETHYLPHENYL)PYRIDINE
    • 3-Bromo-5-[2-(trifluoromethyl)phenyl]pyridine
    • SCHEMBL5107946
    • J-511950
    • DTXSID80735025
    • 675589-99-8
    • 2-PYRROLIDINOETHYLAMINE2HCL
    • ABDSTMRLBJFTJF-UHFFFAOYSA-N
    • AKOS015942941
    • DB-315202
    • Inchi: 1S/C12H7BrF3N/c13-9-5-8(6-17-7-9)10-3-1-2-4-11(10)12(14,15)16/h1-7H
    • InChI Key: ABDSTMRLBJFTJF-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)C1C=CC=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 300.97140g/mol
  • Monoisotopic Mass: 300.97140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 12.9Ų

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